Cas no 1208081-38-2 (3-Methyl-5-(4-trifluoromethyl-phenyl)-isoxazole-4-carbaldehyde)

• Product Name: 3-Methyl-5-(4-trifluoromethyl-phenyl)-isoxazole-4-carbaldehyde
• CAS No: 1208081-38-2
• MF: C₁₂H₈F₃NO₂
• MW: 255.192633628845
• MDL: MFCD15142854
• CID: 4685712
• Update Time: 2023-08-15

3-Methyl-5-(4-trifluoromethyl-phenyl)-isoxazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-METHYL-5-(4-TRIFLUOROMETHYL-PHENYL)-ISOXAZOLE-4-CARBALDEHYDE
• SBB101558
• 3-methyl-5-[4-(trifluoromethyl)phenyl]isoxazole-4-carbaldehyde
• 3-Methyl-5-(4-trifluoromethylphenyl)isoxazole-4-carbaldehyde
• 3-Methyl-5-(4-trifluoromethyl-phenyl)-isoxazole-4-carbaldehyde

• MDL： MFCD15142854
• Inchi： 1S/C12H8F3NO2/c1-7-10(6-17)11(18-16-7)8-2-4-9(5-3-8)12(13,14)15/h2-6H,1H3
• InChI Key： JMJISZXTPHWVIC-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1=C(C=O)C(C)=NO1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 300
• Topological Polar Surface Area: 43.1